![molecular formula C11H12N2O2S B091869 3-(3-hydroxypropyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one CAS No. 16024-87-6](/img/structure/B91869.png)
3-(3-hydroxypropyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
Overview
Description
3-(3-hydroxypropyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one (3-HP-2TQ) is a synthetic organic compound that has been studied for its potential applications in various scientific research fields. It is a heterocyclic compound, which is a type of organic compound that contains a ring of atoms with at least one atom of a different element. 3-HP-2TQ is a relatively new compound and has been studied for its potential applications in drug discovery, biochemistry, and physiology.
Scientific Research Applications
Antimicrobial and Anticonvulsant Activities : Certain derivatives of 2-thioxoquinazolin-4(3H)-ones, synthesized from anthranilic acid, have shown promising antimicrobial and anticonvulsant activities. Compounds like PTQ-03 and ETQ-03 demonstrated broad-spectrum activity against Gram-positive, Gram-negative bacteria, and fungi. Additionally, compounds PTQ-04 and NTQ-01 exhibited potent anticonvulsant activity (Rajasekaran, Rajamanickam, & Darlinquine, 2013).
Practical Synthesis Methods : A practical approach for the preparation of 2-thioxo-2,3-dihydroquinazolin-4(1H)-one derivatives has been developed, highlighting advantages such as simplicity, good to high yields, and cost-effectiveness of the solvent used (Azizi & Edrisi, 2017).
Antibacterial Activity : Certain synthesized compounds of 2-thioxo-2,3-dihydroquinazolin-4(1H)-one derivatives have shown significant antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli (Osarumwense, 2022).
Eco-friendly Synthesis : An eco-friendly synthesis of 3-substituted-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones using choline chloride/urea deep eutectic solvent has been developed. This process is rapid, selective, and requires no further purification (Molnar, Klenkar, & Tarnai, 2017).
One-pot Synthesis : A one-pot synthesis method for diverse 2-thioxo-2,3-dihydroquinazolin-4(1H)-ones has been established, offering a simple and convenient approach (Tiwari, Singh, Hussain, Mishra, & Singh, 2008).
Anti-inflammatory and Analgesic Evaluation : Derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-one showed significant anti-inflammatory and analgesic activities, comparable to standard drugs like diclofenac sodium and pentazocin (Rajasekaran, Rajamanickam, & Darlinquine, 2011).
Corrosion Inhibition : Quinazolinone compounds, including derivatives of 2-thioxo-2,3-dihydroquinazolin-4(1H)-one, have been used as corrosion inhibitors for mild steel in sulfuric acid medium, demonstrating effective inhibition efficiency (Hashim, Rahim, Osman, & Raja, 2012).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various cellular targets, influencing a range of biological processes .
Mode of Action
Based on its structural similarity to other quinazolinone derivatives, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions .
properties
IUPAC Name |
3-(3-hydroxypropyl)-2-sulfanylidene-1H-quinazolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S/c14-7-3-6-13-10(15)8-4-1-2-5-9(8)12-11(13)16/h1-2,4-5,14H,3,6-7H2,(H,12,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGSCELNVXTZYSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=S)N2)CCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90368863 | |
Record name | 3-(3-Hydroxypropyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90368863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16024-87-6 | |
Record name | 3-(3-Hydroxypropyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90368863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.